Cas no 106876-54-4 (2,2-difluoro-2H-1,3-benzodioxol-4-amine)

2,2-Difluoro-2H-1,3-benzodioxol-4-amine is a fluorinated benzodioxole derivative characterized by its unique structural features, including a difluoromethylene bridge and an amine functional group. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for the development of bioactive molecules. Its benzodioxole core contributes to electron-rich properties, facilitating further functionalization. The amine group allows for selective derivatization, enabling the synthesis of targeted compounds. This product is suitable for applications requiring precise molecular modifications in drug discovery and material science.

2,2-difluoro-2H-1,3-benzodioxol-4-amine structure

106876-54-4 structure

Product Name:2,2-difluoro-2H-1,3-benzodioxol-4-amine

CAS No:106876-54-4

MF:C₇H₅F₂NO₂

MW:173.116908788681

MDL:MFCD00792416

CID:62647

PubChem ID:2736891

Update Time:2025-06-08

2,2-difluoro-2H-1,3-benzodioxol-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2,2-difluoro-1,3-benzodioxole
- 2,2-DIFLUORO-4-AMINO-1,3-BENZODIOXOLE
- 2,2-DIFLUORO-4-AMINOBENZODIOXOLE
- 4-AMINO-2,2-DIFLUOROBENZODIOXOLE
- 2,2-difluoro-1,3-benzodioxol-4-amine
- 1,3-Benzodioxol-4-aMine, 2,2-difluoro-
- 2,2-difluorobenzo[d][1,3]dioxol-4-amine
- 2,2-difluoro-2H-1,3-benzodioxol-4-aMine
- 4-Amino-2,2-difluoro-1,3-benzodioxole98%
- 4-Amino-2,2-difluoro-1,3-benzodioxole 98%
- 4-Amino-2,2-difluoro-1,3-benzodioxole, 97+%
- C71267
- AKOS006229603
- 2,2-DIFLUORO-BENZO[1,3]DIOXOL-4-YLAMINE
- DS-12045
- EN300-3044071
- 4-amino-2,2-difluorobenzo-1,3-dioxole
- 4-Amino-2,2-difluoro-benzo(1.3)dioxole
- 4-Amino-2,2-difluorobenzo[d][1,3]dioxole
- CS-W017560
- SCHEMBL334653
- SY283191
- 2,3-(Difluoromethylenedioxy)aniline
- MFCD00792416
- DTXSID60371682
- AMY37101
- 4-amino-2,2-diflouro-1,3-benzodioxole
- 106876-54-4
- 4-Amino-2,2-difluoro-1,3-benzodioxole, AldrichCPR
- 2,2-difluoro-1,3-dioxaindan-4-amine
- A2047
- FT-0609232
- J-514312
- 2,2-Difluoro-1,3-benzodioxol-4-amine, 2,3-(Difluoromethylenedioxy)aniline
- 2,2-difluoro-2H-1,3-benzodioxol-4-amine
- MDL： MFCD00792416
- Inchi： 1S/C7H5F2NO2/c8-7(9)11-5-3-1-2-4(10)6(5)12-7/h1-3H,10H2
- InChI Key： RXIKYXZKSIARLN-UHFFFAOYSA-N
- SMILES： FC1(OC2C=CC=C(C=2O1)N)F

Computed Properties

Exact Mass: 173.02900
Monoisotopic Mass: 173.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 44.5A^2

Experimental Properties

Density: 1.51
Boiling Point: 201 °C at 760 mmHg
Flash Point: 75.4 °C
Refractive Index: 1.556
Water Partition Coefficient: Not miscible or difficult to mix in water.
PSA: 44.48000
LogP: 2.17150
Solubility: Insoluble in water

2,2-difluoro-2H-1,3-benzodioxol-4-amine Security Information

Hazard Statement： Toxic
Hazardous Material transportation number：2810
Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Risk Phrases：R20/21/22
Packing Group：III
Safety Term：6.1

2,2-difluoro-2H-1,3-benzodioxol-4-amine Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2-difluoro-2H-1,3-benzodioxol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A597208-50mg	4-Amino-2,2-difluoro-1,3-benzodioxole	106876-54-4		50mg	$ 50.00	2022-06-08
TRC	A597208-100mg	4-Amino-2,2-difluoro-1,3-benzodioxole	106876-54-4		100mg	$ 65.00	2022-06-08
TRC	A597208-500mg	4-Amino-2,2-difluoro-1,3-benzodioxole	106876-54-4		500mg	$ 135.00	2022-06-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A895826-250mg	4-Amino-2,2-difluoro-1,3-benzodioxole	106876-54-4	96%	250mg	￥423.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A895826-1g	4-Amino-2,2-difluoro-1,3-benzodioxole	106876-54-4	96%	1g	￥1,066.50	2022-09-02
Apollo Scientific	PC3768-1g	4-Amino-2,2-difluoro-1,3-benzodioxole	106876-54-4	0.98	1g	£67.00	2025-02-21
Apollo Scientific	PC3768-5g	4-Amino-2,2-difluoro-1,3-benzodioxole	106876-54-4	0.98	5g	£280.00	2025-02-21
abcr	AB129167-250 mg	2,2-Difluoro-4-amino-1,3-benzodioxole, 98%; .	106876-54-4	98%	250MG	€113.50	2022-09-01
abcr	AB129167-1 g	2,2-Difluoro-4-amino-1,3-benzodioxole, 98%; .	106876-54-4	98%	1g	€153.30	2022-09-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B22797-1g	4-Amino-2,2-difluoro-1,3-benzodioxole, 97+%	106876-54-4	97+%	1g	￥2528.00	2023-06-12

2,2-difluoro-2H-1,3-benzodioxol-4-amine Production Method

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Cas no 106876-54-4 (2,2-difluoro-2H-1,3-benzodioxol-4-amine)

2,2-difluoro-2H-1,3-benzodioxol-4-amine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,2-difluoro-2H-1,3-benzodioxol-4-amine Security Information

2,2-difluoro-2H-1,3-benzodioxol-4-amine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,2-difluoro-2H-1,3-benzodioxol-4-amine Pricemore >>

2,2-difluoro-2H-1,3-benzodioxol-4-amine Production Method

2,2-difluoro-2H-1,3-benzodioxol-4-amine Related Literature

Related Categories

106876-54-4 (2,2-difluoro-2H-1,3-benzodioxol-4-amine) Related Products